Cas no 2985-64-0 (Phenol, 2-decyl-)

Phenol, 2-decyl- structure
Phenol, 2-decyl- structure
Product Name:Phenol, 2-decyl-
CAS No:2985-64-0
MF:C16H26O
MW:234.377045154572
CID:1439591
Update Time:2024-08-15

Phenol, 2-decyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-decyl-
    • o-dodecylphenol
    • 2-Decylphenol
    • o-Decylphenol
    • Inchi: 1S/C16H26O/c1-2-3-4-5-6-7-8-9-12-15-13-10-11-14-16(15)17/h10-11,13-14,17H,2-9,12H2,1H3
    • InChI Key: FDIPWBUDOCPIMH-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC=C1CCCCCCCCCC

Computed Properties

  • Exact Mass: 234.19848
  • Monoisotopic Mass: 234.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7

Experimental Properties

  • Density: 0.927
  • Boiling Point: 337.4°Cat760mmHg
  • Flash Point: 189°C
  • Refractive Index: 1.503
  • PSA: 20.23
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